Cas no 17673-05-1 (Decanedioic acid, bis(2,2-dimethyloctyl) ester)

• Product name: Decanedioic acid, bis(2,2-dimethyloctyl) ester
• CAS No: 17673-05-1
• MF: C₃₀H₅₈O₄
• MW: 482.77912
• CID: 96213
• PubChem ID: 71353433

Decanedioic acid, bis(2,2-dimethyloctyl) ester Chemical and Physical Properties

Names and Identifiers

• Decanedioic acid, bis(2,2-dimethyloctyl) ester
• bis(2,2-dimethyloctyl) decanedioate
• decanedioic acid bis-(2,2-dimethyl-octyl) ester
• 17673-05-1
• DTXSID20778178

• Inchi： InChI=1S/C30H58O4/c1-7-9-11-19-23-29(3,4)25-33-27(31)21-17-15-13-14-16-18-22-28(32)34-26-30(5,6)24-20-12-10-8-2/h7-26H2,1-6H3
• InChI Key： ZUPWODCTMPKSNW-UHFFFAOYSA-N
• SMILES： C(OCC(C)(C)CCCCCC)(=O)CCCCCCCCC(OCC(C)(C)CCCCCC)=O

Computed Properties

• Exact Mass: 482.43351033g/mol
• Monoisotopic Mass: 482.43351033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 25
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.3
• Topological Polar Surface Area: 52.6Ų